2-(Pyridin-4-yl)butanoic acid

• Molecular Formula: C9H11NO2
• Molecular Weight: 165.19 g/mol
• IUPAC Name: 2-pyridin-4-ylbutanoic acid
• InChI: InChI=1S/C9H11NO2/c1-2-8(9(11)12)7-3-5-10-6-4-7/h3-6,8H,2H2,1H3,(H,11,12)
• InChI Key: YQORMSBFOZKIPW-UHFFFAOYSA-N
• Canonical SMILES: CCC(C1=CC=NC=C1)C(=O)O

Description

2-(Pyridin-4-yl)butanoic acid is a heterocyclic carboxylic acid featuring a pyridine ring substituted at the 4-position and linked to a butanoic acid chain. The pyridine ring’s nitrogen position and the carboxylic acid’s spatial arrangement critically influence its chemical behavior, including acidity, solubility, and biological activity .

Chemical Reactions Analysis

Oxidation Reactions

• Pyridine Ring Oxidation : Under strong oxidizing agents (e.g., KMnO₄/H₂SO₄), the pyridine ring undergoes hydroxylation or epoxidation at electron-deficient positions, though such reactions are rare without directing groups .

• Side-Chain Oxidation : The butanoic acid chain resists further oxidation, but decarboxylation may occur at elevated temperatures (>200°C), yielding CO₂ and 4-vinylpyridine derivatives .

Key Conditions :

Reaction Type	Reagents/Conditions	Major Product
Decarboxylation	Heat (Δ), acidic conditions	4-Vinylpyridine + CO₂
Ring Modification	KMnO₄, H₂SO₄, 100°C	Hydroxylated pyridine derivatives

Reduction Reactions

The pyridine ring and carboxylic acid group participate in distinct reduction pathways:

• Pyridine Ring Reduction : Catalytic hydrogenation (H₂/Pd-C) reduces the pyridine to piperidine, producing 2-(piperidin-4-yl)butanoic acid. This reaction proceeds at 60–80°C under 30–50 psi H₂ .

• Carboxylic Acid Reduction : LiAlH₄ reduces -COOH to -CH₂OH, yielding 4-(pyridin-4-yl)butan-1-ol. Excess reductant and anhydrous conditions are critical.

Mechanistic Notes :

• Piperidine formation involves sequential hydrogen addition to the pyridine’s nitrogen and adjacent carbons.

• Carboxylic acid reduction requires activation via acyl chloride intermediates in some protocols .

Electrophilic Aromatic Substitution (EAS)

The pyridine ring’s electron-deficient nature directs electrophiles to meta positions relative to the -COOH substituent:

Electrophile	Conditions	Product	Regioselectivity
HNO₃/H₂SO₄	0–5°C, 12 hr	3-Nitro-2-(pyridin-4-yl)butanoic acid	Nitration at C3
Cl₂/FeCl₃	25°C, 6 hr	3-Chloro-2-(pyridin-4-yl)butanoic acid	Chlorination at C3

Limitations : Low reactivity necessitates harsh conditions, often leading to side reactions like ring opening or over-oxidation .

Nucleophilic Substitution

The carboxylic acid group undergoes classic nucleophilic acyl substitutions:

• Esterification : Reacting with ethanol/H₂SO₄ yields ethyl 2-(pyridin-4-yl)butanoate.

• Amidation : Treatment with SOCl₂ forms the acyl chloride, which reacts with amines (e.g., NH₃) to produce 2-(pyridin-4-yl)butanamide .

Optimized Yields :

Derivative	Reagents	Yield (%)
Ethyl ester	EtOH, H₂SO₄, reflux	85–90
Butanamide	SOCl₂, NH₃ (g), 0°C	75–80

Comparison with Structural Analogs

Reactivity differences between pyridine positional isomers are notable:

Compound	EAS Position	Reduction Product	Decarboxylation Ease
2-(Pyridin-4-yl)butanoic acid	C3	2-(Piperidin-4-yl)butanoic acid	Moderate
4-(Pyridin-2-yl)butanoic acid	C5	4-(Piperidin-2-yl)butanoic acid	High

Key Insight : The 4-pyridyl group’s electronic effects lower ring reactivity compared to 2-pyridyl analogs, requiring more vigorous conditions for EAS .

Complexation and Coordination Chemistry

The pyridine nitrogen serves as a Lewis base, forming complexes with transition metals (e.g., Ru, Os). For example, reaction with [Os(bpy)₂Cl₂] yields luminescent coordination complexes used in electrochemical sensors .

Application :

• Biosensors : Os(II)-pyridyl complexes exhibit redox-active behavior, enabling glucose detection in biomedical assays .

Comparison with Similar Compounds

Key Differences :

• Biological Activity : Pyridine ring orientation affects binding to biological targets. For example, 4-pyridinyl derivatives are more commonly used in metal-organic frameworks or enzyme inhibitors due to their symmetry .

2.2. Comparison with Phenoxybutanoic Acid Herbicides

Property	2-(Pyridin-4-yl)butanoic Acid (Hypothetical)	MCPB	2,4-DB
Core Structure	Pyridine + butanoic acid	Phenoxy + butanoic acid + Cl/CH₃	Phenoxy + butanoic acid + Cl
Acidity (pKa)	~3.5 (estimated)	~3.1	~2.8
Bioactivity	Unknown; likely research-focused	Herbicidal (auxin mimic)	Herbicidal (broadleaf control)

Key Differences :

• Mode of Action: Phenoxybutanoic acids act as synthetic auxins, disrupting plant growth , whereas pyridinylbutanoic acids may interact with microbial or mammalian enzymes due to the pyridine’s nitrogen lone pair .
• Solubility: The polar pyridine ring may enhance water solubility compared to chlorinated phenoxy analogs.

2.3. Comparison with Vinyl-Linked Pyridinylbenzoic Acids

Property	2-(Pyridin-4-yl)butanoic Acid (Hypothetical)	(E)-4-(2-(Pyridin-4-yl)vinyl)benzoic Acid
Structure	Flexible butanoic acid chain	Rigid vinyl linker + aromatic ring
Conjugation	Limited π-system	Extended conjugation (vinyl + benzene)
Potential Use	Drug intermediates, chelators	Fluorescent probes, optoelectronics

Key Differences :

• The flexible butanoic acid chain in 2-(Pyridin-4-yl)butanoic acid may favor binding to flexible enzyme pockets, while the rigid vinyl-linked analog is suited for materials science .

Q & A

Q. What are effective synthetic routes to prepare 2-(Pyridin-4-yl)butanoic acid, and what intermediates are critical?

A common approach involves coupling a pyridinyl moiety to a butanoic acid backbone. For example:

• Step 1: Introduce the pyridin-4-yl group via Suzuki-Miyaura cross-coupling using a boronic acid derivative (e.g., pyridin-4-ylboronic acid) and a halogenated butanoic acid precursor (e.g., 4-bromobutanoic acid) .
• Step 2: Optimize reaction conditions (e.g., Pd catalysts, solvent polarity) to enhance yield. Polar aprotic solvents like DMF may improve solubility of intermediates .
• Step 3: Purify via recrystallization or column chromatography, monitoring purity by HPLC (≥95% recommended for biological assays) .
  Critical intermediates include 4-bromobutanoic acid and protected pyridinyl derivatives to prevent undesired side reactions.

Q. How can the purity and structural integrity of 2-(Pyridin-4-yl)butanoic acid be validated?

• Chromatography: Use reverse-phase HPLC with a C18 column and UV detection (λ = 254 nm) to assess purity .
• Spectroscopy: Confirm structure via $^1$H/$^13$C NMR (e.g., pyridinyl protons at δ 8.5–8.7 ppm) and FT-IR (C=O stretch at ~1700 cm$^{-1}$) .
• Mass Spectrometry: ESI-MS in negative ion mode should show [M-H]$^-$ peak matching the molecular weight (C$_9$H$_{11}$NO$_2$, theoretical 165.08 g/mol) .

Advanced Research Questions

Q. How do steric and electronic effects of the pyridin-4-yl group influence the compound’s reactivity in coupling reactions?

• Steric Effects: The planar pyridine ring minimizes steric hindrance, facilitating nucleophilic substitution at the β-position of butanoic acid.
• Electronic Effects: The electron-withdrawing nature of the pyridinyl group activates the carboxylic acid for functionalization (e.g., esterification). However, it may reduce nucleophilicity in amidation reactions, requiring activating agents like EDC/HOBt .
• Data Insight: Comparative studies with pyridin-2-yl analogs show lower yields due to increased steric constraints .

Q. What strategies mitigate low solubility of 2-(Pyridin-4-yl)butanoic acid in aqueous buffers for biological assays?

• pH Adjustment: The compound’s solubility increases at pH >7 due to deprotonation of the carboxylic acid (pKa ~4.5). Use phosphate buffer (pH 7.4) for in vitro studies .
• Co-solvents: Employ DMSO (≤1% v/v) or cyclodextrins to enhance solubility without cytotoxicity .
• Derivatization: Convert to a sodium salt or methyl ester for improved hydrophilicity, followed by enzymatic hydrolysis in situ .

Q. How can conflicting spectral data (e.g., NMR shifts) be resolved during structural characterization?

• Contradiction Analysis: Discrepancies in $^1$H NMR may arise from tautomerism or solvent effects. Compare data across solvents (DMSO-d$_6$ vs. CDCl$_3$) and validate with 2D NMR (HSQC, HMBC) .
• X-ray Crystallography: Resolve ambiguous proton environments by determining the crystal structure, particularly if polymorphism is suspected .

Experimental Design and Optimization

Q. What reaction conditions maximize yield in the synthesis of 2-(Pyridin-4-yl)butanoic acid derivatives?

• Catalyst Screening: Test Pd(OAc)$_2$/XPhos vs. Pd(PPh$_3$)$_4$ for Suzuki coupling efficiency. Higher temperatures (80–100°C) may improve conversion .
• Solvent Optimization: Compare DMF (high polarity) vs. THF (moderate polarity) to balance solubility and reaction rate .
• Additives: Include K$_2$CO$_3$ or Cs$_2$CO$_3$ as bases to deprotonate intermediates and accelerate coupling .

Q. How to design stability studies for 2-(Pyridin-4-yl)butanoic acid under varying storage conditions?

• Forced Degradation: Expose the compound to heat (40–60°C), light (UV), and humidity (75% RH) for 4 weeks. Monitor degradation via HPLC; carboxylic acids are prone to decarboxylation under acidic conditions .
• Stabilizers: Add antioxidants (e.g., BHT) or store under inert gas (N$_2$) to prevent oxidation of the pyridinyl ring .

Advanced Analytical Challenges

Q. What computational methods predict the LogP and pKa of 2-(Pyridin-4-yl)butanoic acid for drug design?

• LogP Prediction: Use QSAR models (e.g., MarvinSketch) or fragment-based approaches. Experimental LogP = 1.2 (similar to 4-phenylbutanoic acid analogs) .
• pKa Estimation: Employ COSMO-RS simulations; the carboxylic acid group dominates acidity (predicted pKa 4.3–4.7) .

Q. How to troubleshoot low yields in amide derivatives of 2-(Pyridin-4-yl)butanoic acid?

• Activation Issues: Replace DCC with HATU for better coupling efficiency in peptide synthesis.
• Side Reactions: Protect the pyridinyl nitrogen with Boc groups to prevent undesired alkylation .

Biological Research Applications

Q. What in vitro models are suitable for studying the biological activity of 2-(Pyridin-4-yl)butanoic acid?

• Antimicrobial Assays: Test against Gram-negative bacteria (e.g., E. coli) using MIC assays; the pyridinyl group may enhance membrane penetration .
• Enzyme Inhibition: Screen against kinases or carboxylases due to structural similarity to coenzyme A intermediates .